Cas no 1218161-83-1 (2-Amino-N-(3,4-dihydro-2H-1-benzothiopyran-4-YL)pentanamide)

• Product Name: 2-Amino-N-(3,4-dihydro-2H-1-benzothiopyran-4-YL)pentanamide
• CAS No: 1218161-83-1
• MF: C₁₄H₂₀N₂OS
• MW: 264.386402130127
• CID: 5206542
• PubChem ID: 43697787
• Update Time: 2025-11-06

2-Amino-N-(3,4-dihydro-2H-1-benzothiopyran-4-YL)pentanamide Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-N-(3,4-DIHYDRO-2H-1-BENZOTHIOPYRAN-4-YL)PENTANAMIDE
• Pentanamide, 2-amino-N-(3,4-dihydro-2H-1-benzothiopyran-4-yl)-
• 2-Amino-N-(3,4-dihydro-2H-1-benzothiopyran-4-YL)pentanamide

• Inchi： 1S/C14H20N2OS/c1-2-5-11(15)14(17)16-12-8-9-18-13-7-4-3-6-10(12)13/h3-4,6-7,11-12H,2,5,8-9,15H2,1H3,(H,16,17)
• InChI Key： ZBDWYLFWNCKPOS-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(CC1)NC(C(CCC)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 285
• XLogP3: 2.1
• Topological Polar Surface Area: 80.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-N-(3,4-dihydro-2H-1-benzothiopyran-4-YL)pentanamide

Recent Advances in the Study of 2-Amino-N-(3,4-dihydro-2H-1-benzothiopyran-4-YL)pentanamide (CAS: 1218161-83-1)

The compound 2-Amino-N-(3,4-dihydro-2H-1-benzothiopyran-4-YL)pentanamide (CAS: 1218161-83-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the unique structural features of 2-Amino-N-(3,4-dihydro-2H-1-benzothiopyran-4-YL)pentanamide, which include a benzothiopyran scaffold coupled with a pentanamide moiety. This combination has been shown to confer remarkable stability and bioavailability, making it an attractive candidate for drug development. Researchers have employed advanced synthetic techniques, such as multi-step organic synthesis and catalytic asymmetric methods, to produce this compound with high purity and yield.

In vitro and in vivo studies have demonstrated that 2-Amino-N-(3,4-dihydro-2H-1-benzothiopyran-4-YL)pentanamide exhibits potent inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory pathways and cancer progression. For instance, recent findings published in the Journal of Medicinal Chemistry indicate that this compound effectively modulates the activity of key kinases, such as PI3K and MAPK, which are critical in cell signaling and proliferation.

Furthermore, preclinical evaluations have revealed promising pharmacokinetic properties, including favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics suggest that the compound could be a viable candidate for further development as a therapeutic agent. However, challenges such as potential off-target effects and toxicity in long-term use remain to be addressed in ongoing research.

In conclusion, 2-Amino-N-(3,4-dihydro-2H-1-benzothiopyran-4-YL)pentanamide (CAS: 1218161-83-1) represents a promising molecule with significant potential in drug discovery. Future studies should focus on optimizing its structure-activity relationships, exploring its mechanism of action in greater detail, and advancing it through clinical trials to evaluate its safety and efficacy in humans.